methyl 4-[(3-isobutyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]benzoate

• IUPAC Name: methyl 4-[(Z)-[3-(2-methylpropyl)-4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene]methyl]benzoate
• InChI: InChI=1S/C16H17NO3S2/c1-10(2)9-17-14(18)13(22-16(17)21)8-11-4-6-12(7-5-11)15(19)20-3/h4-8,10H,9H2,1-3H3/b13-8-
• InChI Key: GQUZISGQSQKHNB-JYRVWZFOSA-N
• Canonical SMILES: CC(C)CN1C(=O)C(=CC2=CC=C(C=C2)C(=O)OC)SC1=S
• Isomeric SMILES: CC(C)CN1C(=O)/C(=C/C2=CC=C(C=C2)C(=O)OC)/SC1=S
• Molecular Formula: C16H17NO3S2
• Molecular Weight: 335.4 g/mol

Description

Methyl 4-[(3-isobutyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]benzoate is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is also known as MIBB or Methyl-4-isobutylthiazole-5-carboxylate and is a member of the thiazolidinone family of compounds. The unique chemical structure of MIBB makes it an attractive candidate for use in a wide range of research applications.

Mechanism of Action

The mechanism of action of MIBB is not fully understood, but research has suggested that it may act by inhibiting the activity of enzymes involved in cancer cell growth and proliferation. MIBB has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
MIBB has been shown to have a range of biochemical and physiological effects. In addition to its anti-cancer activity, MIBB has been shown to have anti-inflammatory and anti-microbial properties. Research has also suggested that MIBB may have neuroprotective effects, making it a potential candidate for the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using MIBB in lab experiments is its high purity and stability. MIBB is also relatively easy to synthesize, making it a cost-effective option for researchers. However, one limitation of using MIBB is its relatively low solubility in water, which may limit its use in certain experiments.

Future Directions

There are many potential future directions for research on MIBB. One area of interest is the development of MIBB-based drugs for the treatment of cancer and other diseases. Research is also needed to further elucidate the mechanism of action of MIBB and to explore its potential applications in other areas of research, such as neurodegenerative diseases. Additionally, further studies are needed to optimize the synthesis of MIBB and to develop more efficient methods for its purification.

Scientific Research Applications

MIBB has been extensively studied for its potential applications in scientific research. One of the most promising applications of MIBB is in the field of medicinal chemistry. Research has shown that MIBB has potent anti-cancer activity against a wide range of cancer cell lines. MIBB has also been shown to have anti-inflammatory and anti-microbial properties.